5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[1-(2,2-difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H9F2N5S/c1-4-5(7-13-14-8(11)16-7)2-12-15(4)3-6(9)10/h2,6H,3H2,1H3,(H2,11,14)
• InChI Key: HMYZOTVKYVKSAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC(F)F)C2=NN=C(S2)N
• Molecular Formula: C8H9F2N5S
• Molecular Weight: 245.26 g/mol

Description

5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes and proteins in cells, leading to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
The compound 5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine has been found to have various biochemical and physiological effects. It has been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi. It has also been found to inhibit the growth of cancer cells and has been studied for its potential use in cancer treatment. Additionally, this compound has been found to have insecticidal properties, making it a potential candidate for the development of new pesticides.

Advantages and Limitations for Lab Experiments

The compound 5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine has several advantages and limitations for lab experiments. One advantage is its high degree of purity, which makes it suitable for use in various scientific research applications. However, one limitation is that its mechanism of action is not fully understood, which may make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of 5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine. One potential direction is the further study of its antimicrobial properties and its potential use in the development of new antibiotics. Another potential direction is the study of its potential use in the treatment of cancer and the development of new cancer therapies. Additionally, this compound could be further studied for its insecticidal properties and its potential use in the development of new pesticides. Finally, the mechanism of action of this compound could be further studied to better understand its effects and potential applications.

Synthesis Methods

The synthesis of 5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine involves the reaction of 2,2-difluoroethylhydrazine with 2-cyano-5-methylpyrazole-4-carboxylic acid followed by the reaction of the resulting intermediate with thionyl chloride and ammonium hydroxide. This method yields the desired compound with a high degree of purity.

Scientific Research Applications

The compound 5-[1-(2,2-Difluoroethyl)-5-methylpyrazol-4-yl]-1,3,4-thiadiazol-2-amine has been studied for its potential applications in various scientific research fields. It has been found to have antimicrobial properties and has been studied for its potential use in the development of new antibiotics. It has also been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential use in the development of new pesticides due to its insecticidal properties.